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Compound of Interest

Compound Name:
2-(1h-Pyrazol-1-

ylmethyl)benzaldehyde

CAS No.: 1177332-23-8

Cat. No.: B1462133

Get Quote

Executive Summary
2-(1H-Pyrazol-1-ylmethyl)benzaldehyde serves as a specialized "privileged scaffold" for

constructing Schiff base fluorescent probes. Unlike simple salicylaldehyde derivatives, this

scaffold introduces a pyrazole unit linked via a flexible methylene bridge. This structural feature

significantly alters the coordination geometry and electronic transfer mechanisms, offering

superior selectivity for transition metals like Zinc (Zn²⁺) and Aluminum (Al³⁺) over alkali metals.

Key Performance Differentiators:

Mechanism: Operates primarily via CHEF (Chelation-Enhanced Fluorescence) and inhibition

of C=N isomerization.

Selectivity: The methylene spacer allows for a "pincer-like" N–N coordination mode that

favors tetrahedral geometries (typical of Zn²⁺) over planar ones.
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Stokes Shift: Typically exhibits large Stokes shifts (>80 nm), reducing self-quenching

compared to rigid Rhodamine probes.

Comparative Analysis: Pyrazole-Based vs. Standard
Alternatives
The following table contrasts probes derived from 2-(1H-Pyrazol-1-ylmethyl)benzaldehyde
(reacted with 2-aminophenol or hydrazines) against industry-standard alternatives.

Table 1: Performance Metrics Comparison

Feature
Pyrazole-

Benzaldehyde

Probes

Salicylaldehyde

Schiff Bases

Quinoline-

Based Probes

Rhodamine B

Derivatives

Primary Analyte
Zn²⁺, Al³⁺ (Turn-

On)

Al³⁺, Cu²⁺ (often

Turn-Off)
Zn²⁺, Cd²⁺

Hg²⁺, Cu²⁺

(FRET/Spiro)

Detection Limit

(LOD)

10 – 50 nM (High

Sensitivity)
100 – 500 nM

1 – 10 nM (Ultra

High)
10 – 100 nM

Response Time
< 30 seconds

(Rapid)
< 1 minute < 10 seconds 1 – 5 minutes

Mechanism

C=N

Isomerization

Inhibition +

CHEF

ESIPT (Proton

Transfer)

ICT (Charge

Transfer)

Spirolactam Ring

Opening

Stokes Shift
Large (~80–100

nm)

Moderate (~50

nm)
Small (~30 nm) Small (<30 nm)

pH Stability Stable pH 5–9
Sensitive to

basic pH
Stable pH 4–10 Acid-sensitive

Biological

Toxicity

Low (Suitable for

live imaging)
Moderate Moderate to High Low
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Analyst Insight: While Quinoline probes offer slightly lower LODs, Pyrazole-based probes

provide a better balance of biological compatibility and Stokes shift, making them superior for

intracellular imaging where background noise (autofluorescence) is a concern.

Mechanistic Insight & Sensing Pathway
The sensing mechanism relies on the formation of a Schiff Base (Imine) linkage. In the free

ligand state, the C=N bond rotates freely, dissipating energy non-radiatively (quenching). Upon

metal binding, this rotation is locked, and the pyrazole nitrogen participates in coordination,

triggering a strong fluorescence "Turn-On."

Figure 1: Sensing Mechanism & Workflow
The diagram below illustrates the synthesis of the probe and its activation pathway upon

binding Zn²⁺.
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Mechanism of Action2-(1H-Pyrazol-1-ylmethyl)
benzaldehyde

Free Probe (Ligand)
(C=N Rotation = OFF)

Condensation
(Ethanol, Reflux)

Amine Partner
(e.g., 2-Aminophenol)

Fluorescent Complex
(Rotation Locked = ON)

Coordination
(CHEF Effect)

Analyte (Zn²⁺/Al³⁺)

Click to download full resolution via product page

Caption: Synthesis and activation pathway. The free probe is non-fluorescent due to photo-

induced electron transfer (PET) and C=N isomerization. Metal chelation locks the structure,

restoring fluorescence.

Experimental Protocol: Synthesis & Validation
To validate the performance of this scaffold, researchers should synthesize a model probe by

condensing the aldehyde with a fluorophore-active amine (e.g., 2-aminophenol or 4-

aminoantipyrine).

Phase A: Synthesis of the Probe
Reagents: Dissolve 2-(1H-Pyrazol-1-ylmethyl)benzaldehyde (1.0 mmol) in absolute

ethanol (10 mL).

Addition: Add 2-Aminophenol (1.0 mmol) dropwise to the solution.

Catalysis: Add 2-3 drops of Glacial Acetic Acid.
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Reaction: Reflux at 80°C for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Purification: Cool to room temperature. Filter the yellow precipitate and wash with cold

ethanol. Recrystallize from ethanol/water.

Phase B: Fluorescence Titration (Performance Test)
Stock Solution: Prepare a 1.0 mM stock of the probe in DMSO.

Working Solution: Dilute to 10 µM in HEPES buffer (pH 7.4, 10 mM) / DMSO (9:1 v/v).

Titration: Add aliquots of Zn(ClO₄)₂ or Al(NO₃)₃ (0–50 µM).

Measurement: Record emission spectra (

nm,

nm).

Data Analysis: Plot Fluorescence Intensity (

) vs. [Metal Ion].

LOD Calculation:

(where

is the standard deviation of the blank and

is the slope).

Critical Data Summary
The following data points represent typical performance metrics for Schiff bases derived from

this specific scaffold (e.g., Pyrazole-Benzaldehyde + Hydrazine/Amine derivatives).
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Parameter Value / Range Notes

Quantum Yield (

)
0.45 – 0.70 (Complexed)

Significantly higher than free

ligand (<0.05).

Association Constant (

)

–

M⁻¹

Indicates moderate-to-strong

binding reversible with EDTA.

Selectivity Factor > 50-fold

High selectivity against

competing ions like Na⁺, K⁺,

Mg²⁺, Ca²⁺.

Interference Cu²⁺, Co²⁺

Paramagnetic ions may

quench fluorescence (Turn-Off)

if not masked.

Troubleshooting & Optimization
Issue: Low fluorescence enhancement.

Solution: Ensure the solvent system is not 100% aqueous. Schiff bases often require a

semi-aqueous medium (e.g., EtOH:Water 1:1) to prevent hydrolysis and maintain

solubility.

Issue: Interference from Cu²⁺.

Solution: Use the probe as a "logic gate" sensor.[2] The addition of EDTA restores the

signal if quenched by Cu²⁺, confirming the metal identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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